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Compound of Interest

Compound Name: Amthamine

cat. No.: B1667264

Amthamine is a potent and selective histamine Hz receptor agonist, making it a valuable
pharmacological tool for research in various physiological systems. This document provides an
in-depth technical overview of Amthamine, including its chemical properties, mechanism of
action, and experimental applications, tailored for researchers, scientists, and drug
development professionals.

Core Properties of Amthamine

Amthamine, with the chemical name 5-(2-Aminoethyl)-4-methyl-1,3-thiazol-2-amine, is a
structural analogue of histamine.[1] It is commonly available as a dihydrobromide salt for
research purposes.

Property Value Source
CAS Number 142437-67-0 [1]
Molecular Formula CeH11N3S [1]
Molecular Weight 157.24 g/mol
CAS Number

_ _ 142457-00-9
(Dihydrobromide)
Molecular Weight

) ) 319.06 g/mol
(Dihydrobromide)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1667264?utm_src=pdf-interest
https://www.benchchem.com/product/b1667264?utm_src=pdf-body
https://www.benchchem.com/product/b1667264?utm_src=pdf-body
https://www.benchchem.com/product/b1667264?utm_src=pdf-body
https://www.benchchem.com/product/b1667264?utm_src=pdf-body
https://en.wikipedia.org/wiki/Amthamine
https://en.wikipedia.org/wiki/Amthamine
https://en.wikipedia.org/wiki/Amthamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action: Histamine Hz Receptor
Agonism

Amthamine exerts its biological effects by selectively binding to and activating the histamine
H2 receptor, a G-protein coupled receptor (GPCR). Activation of the H2z receptor is known to
trigger multiple intracellular signaling cascades.

Canoncial Gs-cAMP Signaling Pathway

The primary and most well-characterized pathway involves the coupling of the Hz receptor to
the stimulatory G-protein (Gs). This initiates a cascade of events:

» Gsa subunit activates adenylyl cyclase.

o Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate
(CAMP).

o Elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA).

o PKA then phosphorylates various downstream target proteins, resulting in a cellular
response.
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Gs-cAMP Signaling Pathway of the Hz2 Receptor.

Alternative Signaling Pathways

Recent studies have indicated that Hz receptor activation can also lead to the stimulation of
other signaling pathways, demonstrating the complexity of its function. These include:
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» Phospholipase C (PLC) Pathway: The Hz receptor has been shown to activate PLC, leading
to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate
(IPs) and diacylglycerol (DAG). This results in the mobilization of intracellular calcium and the
activation of Protein Kinase C (PKC).

o MAPK/ERK Pathway: Activation of the Hz receptor by agonists like Amthamine can also
induce the phosphorylation of extracellular signal-regulated kinases (ERK), part of the
mitogen-activated protein kinase (MAPK) cascade. This pathway is often associated with the
regulation of gene expression and cell proliferation.
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Alternative Hz Receptor Signaling Pathways.

Experimental Protocols

Amthamine has been instrumental in elucidating the role of the Hz receptor in various
physiological processes. Below are summaries of experimental protocols where Amthamine
has been utilized.

In Vivo Measurement of Gastric Acid Secretion in
Anesthetized Rats

This protocol is adapted from studies investigating the secretagogue effects of Amthamine.

Objective: To measure the dose-dependent effect of intravenously administered Amthamine
on gastric acid secretion in anesthetized rats.

Materials:

o Male Wistar rats (200-250 g)

e Urethane anesthesia

o Saline solution (0.9% NacCl)

o Amthamine solutions of varying concentrations
e pH meter and titration equipment

 Peristaltic pump

Procedure:

Rats are fasted for 24 hours with free access to water.

Anesthesia is induced with urethane.

Atracheal cannula is inserted to ensure a clear airway.

The stomach is exposed via a midline laparotomy.
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A double-lumen cannula is inserted into the stomach through an incision in the forestomach
and secured.

The stomach is perfused with saline at a constant rate using a peristaltic pump.

The perfusate is collected at regular intervals (e.g., 15 minutes), and the volume is
measured.

The acidity of the collected perfusate is determined by titration with NaOH to a pH of 7.0.

After a basal secretion period, Amthamine is administered intravenously in increasing
doses.

Gastric acid output is calculated and expressed as pmol H* per unit of time.
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Workflow for Gastric Acid Secretion Assay.
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In Vitro Vasodilation Studies in Rat Cerebral Arteries

This protocol is based on research demonstrating the vasodilatory effects of Amthamine.

Objective: To assess the effect of Amthamine on the myogenic tone of isolated rat cerebral
arteries.

Materials:

Male Sprague-Dawley rats

Pressurized myograph system

Physiological salt solution (PSS)

Amthamine solutions

Microdissection tools

Procedure:

Rats are euthanized, and the brain is rapidly removed and placed in ice-cold PSS.
e Segments of cerebral arteries are carefully dissected.

e An artery segment is mounted on two glass cannulas in the myograph chamber and
pressurized.

e The chamber is superfused with PSS at 37°C and gassed with a mixture of Oz and CO..
e The vessel is allowed to develop spontaneous myogenic tone.

e Once a stable myogenic tone is achieved, cumulative concentrations of Amthamine are
added to the superfusion solution.

e Changes in the internal diameter of the artery are recorded and used to calculate the
percentage of vasodilation.
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Quantitative Data

Amthamine's potency has been quantified in various experimental models.

Parameter Species/Model Value Source

EDso (Gastric Acid Conscious Cats
) o 0.069 pumol/kg/h
Secretion) (gastric fistula)

) ) Anesthetized Rats
EDso (Gastric Acid

) (lumen-perfused 11.69 pmol/kg i.v.
Secretion)
stomach)
ECso (Gastric Acid Rat Isolated Gastric
) 18.9 umol/L
Secretion) Fundus
pAz (Famotidine vs. )
Human Myocardium 7.21

Amthamine)

Note: EDso (Median Effective Dose) refers to the dose that produces 50% of the maximal
response in vivo. ECso (Median Effective Concentration) is the concentration that produces
50% of the maximal response in vitro. The pAz value is a measure of the affinity of an
antagonist for its receptor.

Conclusion

Amthamine is a highly selective and potent Hz receptor agonist that serves as an invaluable
tool for investigating the physiological and pathophysiological roles of the histamine Hz
receptor. Its well-characterized effects on gastric acid secretion and vascular tone, coupled with
its utility in probing Hz receptor signaling pathways, make it a staple compound in
gastrointestinal and cardiovascular research. The experimental protocols and quantitative data
presented in this guide provide a solid foundation for the effective application of Amthamine in
a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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